Cas no 1198156-69-2 (4-(Isopentyloxy)phenylboronic Acid)

4-(Isopentyloxy)phenylboronic Acid structure
1198156-69-2 structure
Product Name:4-(Isopentyloxy)phenylboronic Acid
CAS No:1198156-69-2
MF:C11H17BO3
MW:208.061883687973
MDL:MFCD08276832
CID:827786
PubChem ID:16218139
Update Time:2025-04-19

4-(Isopentyloxy)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

    • (4-(Isopentyloxy)phenyl)boronic acid
    • [4-(3-Methylbutoxy)phenyl]boronic acid
    • 4-(Isopentyloxy)phenylboronic acid
    • [4-(3-methylbutoxy)phenyl]boranediol
    • 662070_ALDRICH
    • AC1Q1PGS
    • ACMC-209a4a
    • ANW-17384
    • CTK4B1514
    • Boronic acid, B-[4-(3-methylbutoxy)phenyl]-
    • DTXSID00584774
    • EN300-56390
    • MFCD08276832
    • Z381513152
    • 1198156-69-2
    • YXB15669
    • 4-(3-METHYLBUTOXY)PHENYLBORONIC ACID
    • DB-367058
    • N11786
    • CS-0086817
    • DS-17581
    • AKOS009318219
    • (4-(Isopentyloxy)phenyl)boronicacid
    • 4-(Isopentyloxy)phenylboronic Acid
    • MDL: MFCD08276832
    • Inchi: 1S/C11H17BO3/c1-9(2)7-8-15-11-5-3-10(4-6-11)12(13)14/h3-6,9,13-14H,7-8H2,1-2H3
    • InChI Key: AJZCFXNTJZWRPP-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(B(O)O)=CC=1)CCC(C)C

Computed Properties

  • Exact Mass: 208.12700
  • Monoisotopic Mass: 208.1270746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • PSA: 49.69000
  • LogP: 0.79130

4-(Isopentyloxy)phenylboronic Acid Pricemore >>

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